Cas no 1805841-27-3 (1-Bromo-3-(3-(difluoromethyl)-5-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(difluoromethyl)-5-mercaptophenyl)propan-2-one
• CAS No: 1805841-27-3
• MF: C₁₀H₉BrF₂OS
• MW: 295.143667936325
• CID: 4971629
• Update Time: 2025-06-12

1-Bromo-3-(3-(difluoromethyl)-5-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(difluoromethyl)-5-mercaptophenyl)propan-2-one

• Inchi： 1S/C10H9BrF2OS/c11-5-8(14)2-6-1-7(10(12)13)4-9(15)3-6/h1,3-4,10,15H,2,5H2
• InChI Key： GJJUCBFDHSWASE-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=C(C(F)F)C=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 3.1
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-3-(3-(difluoromethyl)-5-mercaptophenyl)propan-2-one

Introduction to 1-Bromo-3-(3-(difluoromethyl)-5-mercaptophenyl)propan-2-one (CAS No. 1805841-27-3)

1-Bromo-3-(3-(difluoromethyl)-5-mercaptophenyl)propan-2-one is a sophisticated organic compound with a molecular formula that underscores its potential utility in the realm of pharmaceutical and agrochemical research. The compound, identified by the CAS number 1805841-27-3, features a brominated ketone core substituted with a difluoromethyl group and a mercaptophenyl moiety, making it a structurally intriguing molecule for synthetic chemists and biologists alike.

The presence of the bromo atom in the molecule provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This feature is particularly valuable in medicinal chemistry, where the ability to introduce diverse substituents is often essential for optimizing drug-like properties.

The difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability and binding affinity in many drug candidates. Its incorporation into the molecular framework of 1-Bromo-3-(3-(difluoromethyl)-5-mercaptophenyl)propan-2-one suggests that this compound may exhibit interesting biological activities, particularly in contexts where electron-withdrawing effects are beneficial.

The mercaptophenyl moiety introduces both sulfur and aromaticity into the molecule, elements that are frequently exploited in medicinal chemistry for their ability to interact with biological targets. Sulfur-containing compounds, in particular, have been extensively studied for their potential as therapeutic agents due to their diverse biological activities.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their suitability as drug candidates. By leveraging machine learning models trained on large datasets of bioactive molecules, researchers can predict the potential of 1-Bromo-3-(3-(difluoromethyl)-5-mercaptophenyl)propan-2-one to interact with specific proteins or enzymes. This approach has significantly accelerated the discovery process in drug development.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays suggest that it may possess inhibitory activity against certain enzymes implicated in inflammatory pathways. The combination of the bromo, difluoromethyl, and mercaptophenyl groups appears to confer unique properties that could make it a valuable scaffold for further derivatization.

The synthesis of 1-Bromo-3-(3-(difluoromethyl)-5-mercaptophenyl)propan-2-one presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and orthogonal functionalization strategies allow chemists to build intricate molecular frameworks efficiently.

The agrochemical industry has also shown interest in structurally complex organic compounds like this one. The unique combination of functional groups may confer properties that are advantageous in crop protection applications, such as enhanced pest resistance or improved environmental stability.

As research continues, the potential applications of 1-Bromo-3-(3-(difluoromethyl)-5-mercaptophenyl)propan-2-one are likely to expand. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full therapeutic and commercial potential. The compound represents a prime example of how structural complexity can be leveraged to discover novel bioactive molecules.

The development of new synthetic routes will also play a critical role in making this compound more accessible for research purposes. Green chemistry principles are increasingly being applied to minimize waste and improve sustainability in chemical synthesis. These approaches not only benefit the environment but also enhance the economic viability of producing such specialized compounds.

Future studies may explore the stereochemical aspects of this molecule, as chiral centers can significantly influence biological activity. The introduction of enantiomerically pure forms could lead to more potent and selective drug candidates.

In conclusion, 1-Bromo-3-(3-(difluoromethyl)-5-mercaptophenyl)propan-2-one (CAS No. 1805841-27-3) is a structurally fascinating compound with significant potential in pharmaceutical and agrochemical research. Its unique combination of functional groups makes it an attractive candidate for further exploration, and ongoing research is likely to uncover new applications for this molecule.